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Compound of Interest

Compound Name: Dihydrosesamin

Cat. No.: B1153223

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrosesamin is a naturally occurring lignan found in various plant species. Lignans are a
class of polyphenolic compounds that have garnered significant interest in the scientific
community due to their diverse biological activities. This technical guide provides a
comprehensive overview of the physicochemical properties of Dihydrosesamin, offering
valuable data and experimental insights for researchers and professionals engaged in natural
product chemistry, pharmacology, and drug development.

Physicochemical Properties

The fundamental physicochemical characteristics of Dihydrosesamin are summarized in the
table below. These properties are crucial for its identification, purification, and formulation in
various research and development applications.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1153223?utm_src=pdf-interest
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C20H2006 [1]
Molecular Weight 356.4 g/mol [1]

Melting Point 97-99 °C

Boiling Point 522.4 £ 50.0 °C at 760 mmHg

XLogP3 2.8 [1]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count °
Rotatable Bond Count 4
Topological Polar Surface Area  66.4 A2 [1]
Complexity 487 [1]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and confirmation of
Dihydrosesamin. Below are the key spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 13C-NMR: The PubChem database references a *3C-NMR spectrum for Dihydrosesamin,
which is crucial for determining the carbon skeleton of the molecule.[1]

Mass Spectrometry (MS)

e GC-MS: A Gas Chromatography-Mass Spectrometry profile for Dihydrosesamin is
available, providing information on its mass-to-charge ratio and fragmentation pattern, which
aids in its identification and structural analysis.[1]

Experimental Protocols
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Detailed methodologies are critical for the replication of experiments and validation of results.
The following sections outline the general protocols for determining the key physicochemical
properties of Dihydrosesamin.

Melting Point Determination

The melting point of Dihydrosesamin can be determined using a standard capillary melting
point apparatus.

Workflow for Melting Point Determination

Click to download full resolution via product page

Workflow for determining the melting point of Dihydrosesamin.

Boiling Point Determination

The boiling point of Dihydrosesamin can be determined using the Thiele tube method or a
micro-boiling point apparatus.

Solubility Testing

The solubility of Dihydrosesamin in various solvents is determined by adding a small, weighed
amount of the compound to a known volume of the solvent and observing for dissolution at a
specific temperature.

Biological Activity and Signaling Pathways

While extensive research on the specific biological activities and signaling pathways of
Dihydrosesamin is still emerging, preliminary studies on related lignans suggest potential
antioxidant, anti-inflammatory, and neuroprotective effects. The general mechanism for
antioxidant activity often involves the scavenging of free radicals and modulation of oxidative
stress-related signaling pathways.

Hypothetical Antioxidant Mechanism of Dihydrosesamin
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As a phenolic compound, Dihydrosesamin may exert its antioxidant effects by donating a
hydrogen atom from its hydroxyl groups to neutralize free radicals. This action helps to mitigate
cellular damage caused by reactive oxygen species (ROS).
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Potential free radical scavenging mechanism of Dihydrosesamin.

Further research is necessary to elucidate the specific signaling pathways modulated by
Dihydrosesamin. Future studies could investigate its effects on pathways such as the Nrf2-
ARE pathway, which is central to the cellular antioxidant response, or inflammatory pathways
like NF-kB.

Experimental Workflow for Investigating Biological Activity

A general workflow for investigating the biological activity of Dihydrosesamin would involve a

series of in vitro and in vivo studies.
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General experimental workflow for biological activity assessment.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of Dihydrosesamin. The tabulated data and outlined experimental protocols serve as a
valuable resource for researchers. While the complete biological profile and specific
mechanisms of action of Dihydrosesamin are still under investigation, its classification as a
lignan suggests promising therapeutic potential that warrants further exploration. The provided
diagrams offer a visual representation of key experimental workflows and a hypothetical
mechanism of action, which can guide future research endeavors in this field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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